Cas no 885524-77-6 (N-(propan-2-yl)thiophene-2-carbonimidoyl chloride)

• Product Name: N-(propan-2-yl)thiophene-2-carbonimidoyl chloride
• CAS No: 885524-77-6
• MF: C₈H₁₀ClNS
• MW: 187.689699649811
• CID: 4663844
• PubChem ID: 7131165
• Update Time: 2025-05-20

N-(propan-2-yl)thiophene-2-carbonimidoyl chloride Chemical and Physical Properties

Names and Identifiers

• XHZPNTWNMFCOPV-CSKARUKUSA-N
• 2-Thiophenecarboximidoyl chloride, N-(1-methylethyl)-
• N-(propan-2-yl)thiophene-2-carbonimidoyl chloride

• Inchi： 1S/C8H10ClNS/c1-6(2)10-8(9)7-4-3-5-11-7/h3-6H,1-2H3
• InChI Key： XHZPNTWNMFCOPV-UHFFFAOYSA-N
• SMILES： C1(C(=NC(C)C)Cl)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on N-(propan-2-yl)thiophene-2-carbonimidoyl chloride

Introduction to N-(propan-2-yl)thiophene-2-carbonimidoyl chloride (CAS No. 885524-77-6)

N-(propan-2-yl)thiophene-2-carbonimidoyl chloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 885524-77-6, features a unique structural framework that combines a thiophene ring with a carbonimidoyl chloride functional group. The presence of these specific moieties makes it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The thiophene ring, a five-membered heterocyclic aromatic compound containing sulfur, is well-documented for its role in medicinal chemistry due to its ability to enhance the bioavailability and metabolic stability of drug candidates. In contrast, the carbonimidoyl chloride moiety introduces reactivity that is highly useful for further functionalization, enabling the construction of complex molecular architectures. This dual functionality makes N-(propan-2-yl)thiophene-2-carbonimidoyl chloride a versatile building block for synthetic chemists.

Recent advancements in the pharmaceutical industry have highlighted the importance of heterocyclic compounds in drug development. Studies have demonstrated that thiophene derivatives exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of such structures into drug molecules has led to the discovery of several promising candidates that are currently undergoing preclinical evaluation. N-(propan-2-yl)thiophene-2-carbonimidoyl chloride, with its unique chemical properties, aligns well with this trend and offers new opportunities for therapeutic innovation.

In materials science, the compound has shown potential as a precursor for developing novel polymers and organic electronic materials. The thiophene ring's conjugated system contributes to its ability to conduct electricity, making it suitable for applications in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and other electronic devices. Additionally, the carbonimidoyl chloride group can undergo further reactions to introduce additional functionalities, allowing for the customization of material properties. This adaptability has sparked interest in exploring its use in high-performance coatings and conductive inks.

The synthesis of N-(propan-2-yl)thiophene-2-carbonimidoyl chloride involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include the formation of the thiophene core followed by functionalization with the carbonimidoyl chloride group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for industrial applications. Researchers have also been exploring greener alternatives to traditional synthetic routes, aiming to minimize environmental impact while maintaining high yields and purity.

One of the most compelling aspects of this compound is its potential in medicinal chemistry. The combination of a thiophene ring with a carbonimidoyl chloride group provides multiple sites for further derivatization, allowing chemists to tailor molecular properties for specific biological targets. For instance, studies have shown that modifications at the carbonimidoyl position can significantly alter binding affinity and selectivity towards certain enzymes or receptors. This level of customization is crucial for optimizing drug-like properties such as solubility, bioavailability, and pharmacokinetics.

Moreover, N-(propan-2-yl)thiophene-2-carbonimidoyl chloride has been investigated as a component in combinatorial libraries for high-throughput screening (HTS). Its structural features make it an ideal candidate for generating diverse chemical scaffolds that can be rapidly tested against various disease targets. Such libraries are instrumental in accelerating drug discovery pipelines by identifying novel lead compounds with potent biological activity. The compound's versatility has been leveraged in several academic and industrial projects aimed at developing next-generation therapeutics.

The role of computational chemistry in optimizing the synthesis and applications of N-(propan-2-yl)thiophene-2-carbonimidoyl chloride cannot be overstated. Molecular modeling techniques have been employed to predict reaction outcomes and guide experimental design. These tools have helped researchers identify optimal conditions for maximizing yield while minimizing side products. Additionally, computational studies have provided insights into the compound's electronic structure and reactivity, which are essential for understanding its behavior in different chemical environments.

Future research directions include exploring new synthetic pathways that enhance efficiency and sustainability. Innovations such as flow chemistry and photoredox catalysis are being explored to streamline production processes. Furthermore, there is growing interest in developing novel applications for this compound beyond traditional pharmaceuticals and materials science. For example, its potential use in agrochemicals or specialty chemicals is being investigated due to its unique structural features.

In conclusion, N-(propan-2-yl)thiophene-2-carbonimidoyl chloride (CAS No. 885524-77-6) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its structural versatility makes it an invaluable tool for synthetic chemists working on drug discovery and material development. As research continues to uncover new possibilities for this molecule, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.